Cas no 147782-04-5 (Unii-74F950KV9S)

• Product Name: Unii-74F950KV9S
• CAS No: 147782-04-5
• MF: C₃₈H₅₀O₆
• MW: 602.800012111664
• CID: 210242
• Update Time: 2024-03-01

Unii-74F950KV9S Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-4-hydroxy-8,8-dimethyl-1,7-bis(3-methyl-2-buten-1-yl)-5-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-,(1S,5S,7S)-
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-4-hydroxy-8,8-dimethyl-1,7-bis(3-methyl-2-buten-1-yl)-5-[(2R)-5-me
• Bicyclo[3.3.1]non-3-ene-2,9-dione, 3-(3,4-dihydroxybenzoyl)-4-hydroxy-8,8-dimethyl-1,7-bis(3-methyl-2-butenyl)-5-[5-methyl-2-(1-methylethenyl)-4-hexenyl]-,[1S-[1a,5a,5(S*),7b]]-
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-4-hydroxy-8,8-dimethyl-1,7-bis(3-methyl-2-butenyl)-5-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexenyl]-,(1S,5S,7S)- (9CI)
• Guttiferone E
• 74F950KV9S
• Bicyclo(3.3.1)non-3-ene-2,9-dione, 3-(3,4-dihydroxybenzoyl)-4-hydroxy-8,8-dimethyl-1,7-bis(3-methyl-2-butenyl)-5-((2R)-5-methyl-2-(1-methylethenyl)-4-hexenyl)-, (1S,5S,7S)-
• Unii-74F950KV9S
• Garcinol

• Inchi： 1S/C38H50O6/c1-22(2)11-13-27(25(7)8)20-37-21-28(15-12-23(3)4)36(9,10)38(35(37)44,18-17-24(5)6)34(43)31(33(37)42)32(41)26-14-16-29(39)30(40)19-26/h11-12,14,16-17,19,27-28,39-41H,7,13,15,18,20-21H2,1-6,8-10H3/b32-31-/t27-,28+,37+,38-/m1/s1
• InChI Key： DTTONLKLWRTCAB-NDVZVQCQSA-N
• SMILES： O=C1[C@@]2(C(/C(=C(\C3C=CC(=C(C=3)O)O)/O)/C([C@@]1(C/C=C(\C)/C)C(C)(C)[C@@H](C/C=C(\C)/C)C2)=O)=O)C[C@H](C(=C)C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 602.361
• Monoisotopic Mass: 602.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 9.881

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids